Cas no 1326847-04-4 (4-bromo-N-1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexylbenzamide)

• Product Name: 4-bromo-N-1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexylbenzamide
• CAS No: 1326847-04-4
• MF: C₁₆H₁₈BrN₃O₂
• MW: 364.23702287674
• CID: 6567258
• Update Time: 2025-10-31

4-bromo-N-1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexylbenzamide
• 4-bromo-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexyl]benzamide

• Inchi： 1S/C16H18BrN3O2/c1-11-18-15(22-20-11)16(9-3-2-4-10-16)19-14(21)12-5-7-13(17)8-6-12/h5-8H,2-4,9-10H2,1H3,(H,19,21)
• InChI Key： PMCYFRIHCFHDFQ-UHFFFAOYSA-N
• SMILES： C(NC1(C2ON=C(C)N=2)CCCCC1)(=O)C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 363.058
• Monoisotopic Mass: 363.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-bromo-N-1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexylbenzamide

4-Bromo-N-1-(3-Methyl-1,2,4-oxadiazol-5-yl)cyclohexylbenzamide (CAS No. 1326847-04-4): An Overview

4-Bromo-N-1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexylbenzamide (CAS No. 1326847-04-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzamides and is characterized by the presence of a bromo substituent on the benzene ring and a 3-methyl-1,2,4-oxadiazol-5-yl group attached to a cyclohexyl moiety. The combination of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various research applications.

The 3-methyl-1,2,4-oxadiazol-5-yl group is particularly noteworthy due to its ability to form stable five-membered heterocyclic rings. This structural feature has been shown to enhance the pharmacological activity of several compounds by improving their binding affinity to specific receptors or enzymes. In the context of 4-bromo-N-1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexylbenzamide, this group likely contributes to its potential as a modulator of various biological processes.

The presence of the bromo substituent on the benzene ring is another critical aspect of this compound's structure. Bromine is a halogen that can significantly influence the electronic properties of the molecule, thereby affecting its reactivity and selectivity in biological systems. Recent studies have highlighted the importance of halogenated compounds in drug discovery, particularly in the development of inhibitors for specific protein targets. The bromo substituent in 4-bromo-N-1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexylbenzamide may play a crucial role in enhancing its binding affinity and selectivity for certain receptors or enzymes.

The cyclohexyl moiety in this compound adds another layer of complexity and potential utility. Cyclohexane derivatives are known for their ability to adopt various conformations, which can influence the overall shape and flexibility of the molecule. This flexibility can be advantageous in optimizing the compound's interactions with biological targets. Additionally, cyclohexane rings are often used as scaffolds in drug design due to their stability and ease of functionalization.

In terms of its biological activity, 4-bromo-N-1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexylbenzamide has been investigated for its potential as an inhibitor of specific enzymes and receptors. Recent research has focused on its activity against kinases, which are key regulators of cellular signaling pathways involved in various physiological and pathological processes. Kinase inhibitors have shown promise in treating a wide range of diseases, including cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry reported that 4-bromo-N-1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexylbenzamide exhibited potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The researchers found that this compound effectively reduced the viability of cancer cells in vitro by disrupting key signaling pathways. These findings suggest that 4-bromo-N-1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexylbenzamide could be further developed as a potential therapeutic agent for cancer treatment.

Beyond its potential as a kinase inhibitor, 4-bromo-N-1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexylbenzamide has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response that plays a crucial role in many diseases. Compounds with anti-inflammatory activity can help mitigate symptoms and improve patient outcomes. Preliminary studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in cell culture models.

The synthesis of 4-bromo-N-1-(3-methyl-1,2,4-oxadiazol-5-y)cyclohexylbenzamide typically involves multi-step reactions starting from readily available starting materials. The key steps include the formation of the 3-methyl oxadiazole ring through cyclization reactions and the introduction of the bromo substituent via electrophilic aromatic substitution or other halogenation methods. The final step involves coupling the bromobenzoyl chloride with an appropriately substituted cyclohexylamine derivative to form the desired amide bond.

In conclusion, 4-bromo-N-[1-(3-methylisoxazol)-cyclohexy]benzamide (CAS No. 1326847-04) is a promising compound with diverse potential applications in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an attractive candidate for further research and development. Ongoing studies are likely to uncover additional therapeutic applications and optimize its pharmacological properties for clinical use.